4-Chloro-6-(trifluoromethyl)nicotinic acid
Overview
Description
“4-Chloro-6-(trifluoromethyl)nicotinic acid” is a trifluoromethyl-containing aromatic compound with unique biological activity . It can be used as a precursor material for the preparation of other pesticides or medicines . The compound has a CAS Number of 1060810-66-3 and a molecular weight of 225.55 .
Synthesis Analysis
The synthesis of 4-(Trifluoromethyl)nicotinic acid involves adding 5g (0.0192mol) Methyl 2,6-dichloro-4-(trifluoromethyl)nicotinate in turn to a 100mL three-necked flask, 0.3g of 10% Pd/C (water content 63.45%), 5.25g (0.0389mol) CH3COONa 3H2O and 20mL ethanol . After stirring and dissolving, nitrogen was replaced 3 times to discharge air, after hydrogen replacement 2 times, the reaction was stirred at room temperature for 8h under a hydrogen atmosphere until no hydrogen was absorbed to complete the reaction, and suction filtration was recovered .
Molecular Structure Analysis
The IUPAC name of the compound is 4-chloro-6-(trifluoromethyl)nicotinic acid . The InChI Code is 1S/C7H3ClF3NO2/c8-4-1-5(7(9,10)11)12-2-3(4)6(13)14/h1-2H,(H,13,14) .
Physical And Chemical Properties Analysis
The compound is a solid at room temperature . The storage temperature is ambient .
Scientific Research Applications
Comprehensive Analysis of 4-Chloro-6-(trifluoromethyl)nicotinic Acid Applications
4-Chloro-6-(trifluoromethyl)nicotinic acid is a compound with a variety of applications in scientific research, particularly due to its trifluoromethyl group which is a common pharmacophore in many drug molecules. Below is a detailed analysis of its unique applications across different fields of research.
Pharmaceutical Drug Development
4-Chloro-6-(trifluoromethyl)nicotinic acid: is a key intermediate in the synthesis of various pharmaceutical compounds. The trifluoromethyl group is known for its ability to enhance the biological activity of pharmaceuticals . This compound can be used to develop new drugs with improved efficacy and stability.
Agrochemical Research
This compound serves as a precursor for the development of agrochemicals, including pesticides and herbicides. Its structural properties allow for the creation of compounds that are more selective and less toxic to non-target organisms .
Organic Synthesis
In organic chemistry, 4-Chloro-6-(trifluoromethyl)nicotinic acid is utilized as a building block for the synthesis of complex organic molecules. Its reactivity can be leveraged to introduce the trifluoromethyl group into various molecular frameworks, which is valuable for creating compounds with unique properties .
Biological Material Research
Researchers use this compound as a biochemical reagent to study biological materials or organic compounds in life science-related research. It helps in understanding the interaction between small molecules and biological systems .
Insecticide Intermediate
It is a crucial intermediate in the production of flonicamid , a highly effective insecticide. The compound’s role in the synthesis of flonicamid highlights its importance in creating environmentally friendly pest control solutions .
Hepatitis C Virus Research
The compound is used to prepare pyridinecarboxamide derivatives, which act as inhibitors of the HCV NS5B polymerase. This application is significant in the search for new treatments for Hepatitis C .
Calcium Channel Research
4-Chloro-6-(trifluoromethyl)nicotinic acid: is also involved in the synthesis of pyrazole-based carboxamides, which are studied as inhibitors of the CRAC (Calcium Release-Activated Calcium) channel. This research has implications for the treatment of diseases related to calcium dysregulation .
Chemical Drug Intermediate Preparation
The compound’s preparation method itself is noteworthy, as it involves raw materials that are easily obtainable, and the process is suitable for industrial production. This makes it an accessible and cost-effective option for large-scale applications .
Safety and Hazards
properties
IUPAC Name |
4-chloro-6-(trifluoromethyl)pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3ClF3NO2/c8-4-1-5(7(9,10)11)12-2-3(4)6(13)14/h1-2H,(H,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CIGVUOHSGVRSIC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CN=C1C(F)(F)F)C(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3ClF3NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.55 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1060810-66-3 |
Source
|
| Record name | 4-Chloro-6-(trifluoromethyl)nicotinic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![6-Bromo-3-chloro-8-(trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid](/img/structure/B1529814.png)
![[1-(5-Bromo-pyridin-2-yl)-1H-[1,2,3]triazol-4-yl]-methanol](/img/structure/B1529819.png)
![2-[2-(Dimethylamino)ethoxy]pyridin-4-amine](/img/structure/B1529820.png)
![[2-(Benzyloxy)pyridin-3-yl]methanol](/img/structure/B1529826.png)
